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Compound of Interest

Compound Name: 5-Thiazolemethanol

Cat. No.: B023344 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical reagents like 5-Thiazolemethanol
is a critical component of laboratory safety and environmental responsibility. This guide

provides essential, step-by-step procedures for the safe handling and disposal of 5-
Thiazolemethanol, ensuring compliance and minimizing risk.

Key Safety and Handling Information
5-Thiazolemethanol is classified as a hazardous chemical that can cause serious eye

damage.[1][2] It is also harmful to aquatic life with long-lasting effects.[2] Therefore, strict

adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE):

Eye Protection: Wear tight-sealing safety goggles or a face shield.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Body Protection: Wear a lab coat or other protective clothing.[1]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Engineering Controls:
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Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 5-
Thiazolemethanol.

Property Value

Molecular Formula C4H5NOS

Molecular Weight 115.16 g/mol [2]

CAS Number 38585-74-9[1][2]

Step-by-Step Disposal Procedure
The primary principle for the disposal of 5-Thiazolemethanol is to avoid release into the

environment.[1] Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste.[1]

1. Waste Determination:

Based on its hazard classification, 5-Thiazolemethanol should be treated as hazardous

waste.

2. Collection and Storage of Waste:

Collect waste 5-Thiazolemethanol and any contaminated materials (e.g., absorbent paper,

gloves) in a suitable, clearly labeled, and closed container.[1]

Store the waste container in a cool, dry, and well-ventilated place, away from heat and

sources of ignition.[1]

3. Accidental Release Measures:
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In case of a spill, soak up the material with an inert absorbent material (e.g., sand,

vermiculite).[1]

Collect the spilled material and absorbent into a suitable container for disposal.[1]

Do not flush spills into surface water or the sanitary sewer system.[1]

4. Final Disposal:

Dispose of the hazardous waste through a licensed waste disposal company. Adhere to all

federal, state, and local environmental regulations.

Do not dispose of 5-Thiazolemethanol down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of 5-Thiazolemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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